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Compound of Interest

Compound Name: cinchonain IIa

Cat. No.: B12379990 Get Quote

An In-depth Examination of the Molecular Characteristics, Bioactivity, and Methodologies

Associated with a Promising Natural Phenylpropanoid-Substituted Flavan-3-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cinchonain IIa, a naturally occurring phenylpropanoid-substituted flavan-3-ol, has garnered

interest within the scientific community for its potential therapeutic applications. This technical

guide provides a comprehensive overview of the molecular properties of Cinchonain IIa,

including its molecular formula and weight. It further details established experimental protocols

for its isolation and analysis, as well as for the evaluation of its biological activities, with a focus

on its antioxidant and anti-inflammatory properties. This document is intended to serve as a

valuable resource for researchers and professionals engaged in the exploration and

development of novel therapeutic agents derived from natural sources.

Molecular Profile of Cinchonain IIa
Cinchonain IIa possesses a complex chemical structure, which is fundamental to its biological

activity. Its key molecular identifiers are summarized in the table below.
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Property Value

Molecular Formula C₃₉H₃₂O₁₅

Molecular Weight 740.7 g/mol

IUPAC Name

(2R,3R,4S,10R)-2,10-bis(3,4-

dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-

dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-

2H-chromen-8-yl]-3,5-dihydroxy-3,4,9,10-

tetrahydro-2H-pyrano[2,3-h]chromen-8-one

Experimental Protocols
Isolation of Cinchonain IIa from Trichilia catigua
Cinchonain IIa can be isolated from the bark of Trichilia catigua, a plant traditionally used in

Brazilian medicine. A general workflow for its extraction and purification is outlined below. This

process typically involves solvent extraction followed by chromatographic separation

techniques.
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Workflow for the Isolation of Cinchonain IIa

Dried Bark of Trichilia catigua

Extraction with Acetone-H2O

Concentration of the Extract

Liquid-Liquid Partitioning

Column Chromatography (e.g., Sephadex LH-20)

Preparative HPLC

Pure Cinchonain IIa
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Hypothesized Anti-inflammatory Action of Cinchonain IIa

Inflammatory Stimulus
(e.g., LPS)

Toll-like Receptor (TLR)

MAPK Pathway

Activation

NF-κB Pathway

Activation

Cinchonain IIa

Inhibition

Gene Transcription

Pro-inflammatory Cytokines
(e.g., TNF-α, IL-6)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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